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Compound of Interest

Compound Name: 1-Methyl-2-pyridone

Cat. No.: B167067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-methyl-2-
pyridone in water and various organic solvents. The information is compiled to assist

researchers and professionals in drug development and other scientific fields where 1-methyl-
2-pyridone is utilized. This document presents quantitative and qualitative solubility data,

detailed experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Quantitative and Qualitative Solubility Data
1-Methyl-2-pyridone exhibits a wide range of solubility depending on the solvent system. Its

high polarity makes it readily soluble in aqueous solutions and many common organic solvents.

The available quantitative and qualitative data are summarized in the table below for easy

comparison.
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Solvent
Quantitative
Solubility

Qualitative
Solubility

Temperature (°C)

Water
1000 mg/mL[1][2][3][4]

[5][6][7]
Very Soluble[8] 20

Ethanol - Soluble[1][5] Not Specified

Diethyl Ether -
Soluble[1][5], Very

Soluble (when dry)[9]
Not Specified

Acetone - Soluble[1][5] Not Specified

Chloroform -
Slightly Soluble[1][5]

[7]
Not Specified

Methanol -
Slightly Soluble[1][5]

[7]
Not Specified

Benzene -
Very Soluble (when

dry)[9]
Not Specified

Petroleum Ether - Practically Insoluble[9] Not Specified

Ligroin - Practically Insoluble[9] Not Specified

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of 1-methyl-2-pyridone
in a given solvent, based on the widely accepted isothermal shake-flask method.[10][11][12]

This method is considered the gold standard for obtaining thermodynamic equilibrium solubility

data.

Objective: To determine the equilibrium solubility of 1-methyl-2-pyridone in a selected solvent

at a specific temperature.

Materials:

1-Methyl-2-pyridone (high purity)

Solvent of interest (analytical grade)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750711/
https://www.chembk.com/en/chem/1-Methyl-2-pyridone
https://www.nbinno.com/article/other-organic-chemicals/chemistry-n-methyl-2-pyridone-properties-applications-eb
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8106320.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB8106320_EN.htm
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chembk.com/en/chem/1-Methyl-2-pyridone
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chembk.com/en/chem/1-Methyl-2-pyridone
http://orgsyn.org/demo.aspx?prep=cv2p0419
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chembk.com/en/chem/1-Methyl-2-pyridone
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chembk.com/en/chem/1-Methyl-2-pyridone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8106320.aspx
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chembk.com/en/chem/1-Methyl-2-pyridone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8106320.aspx
http://orgsyn.org/demo.aspx?prep=cv2p0419
http://orgsyn.org/demo.aspx?prep=cv2p0419
http://orgsyn.org/demo.aspx?prep=cv2p0419
https://www.benchchem.com/product/b167067?utm_src=pdf-body
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://bienta.net/shake-flask-solubility/
https://www.benchchem.com/product/b167067?utm_src=pdf-body
https://www.benchchem.com/product/b167067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scintillation vials or flasks with screw caps

Orbital shaker with temperature control

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

Syringes

Volumetric flasks

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of 1-methyl-2-pyridone to a series of vials or flasks. The exact

amount should be sufficient to ensure that undissolved solid remains at equilibrium.

Add a known volume of the solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

Agitate the samples at a constant speed for a predetermined period (typically 24-48 hours)

to ensure equilibrium is reached. It is advisable to take measurements at different time

points (e.g., 24, 48, and 72 hours) to confirm that the concentration of the dissolved solute

is no longer changing.

Phase Separation:

Once equilibrium is achieved, allow the vials to stand undisturbed in a temperature-

controlled environment for a sufficient time (e.g., 2-4 hours) to allow the excess solid to
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sediment.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean, dry vial to remove any

undissolved microparticles. This step is critical to prevent overestimation of solubility.

Quantification:

Prepare a series of standard solutions of 1-methyl-2-pyridone of known concentrations in

the same solvent.

Generate a calibration curve using the appropriate analytical technique (e.g., by

measuring the absorbance at a specific wavelength for UV-Vis or the peak area for HPLC).

Dilute the filtered sample solution with the solvent as necessary to fall within the linear

range of the calibration curve.

Measure the concentration of 1-methyl-2-pyridone in the diluted sample.

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Data Reporting:

Express the solubility in standard units, such as mg/mL, g/100 mL, or mol/L.

Report the temperature at which the solubility was determined.

Perform the experiment in triplicate to ensure reproducibility and report the mean and

standard deviation.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 1-methyl-2-pyridone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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